Cas no 892773-57-8 (4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 892773-57-8
• MF: C₁₇H₁₄N₆O
• MW: 318.33266210556
• CID: 5423020
• Update Time: 2025-07-31

4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-phenyltriazol-4-amine
• 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H14N6O/c1-11-7-9-12(10-8-11)16-19-17(24-21-16)14-15(18)23(22-20-14)13-5-3-2-4-6-13/h2-10H,18H2,1H3
• InChI Key： MHUYBMZTTGXAFI-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C(N)N(C2=CC=CC=C2)N=1

Additional information on 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 892773-57-8)

The compound 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 892773-57-8) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-oxadiazole and 1,2,3-triazole rings. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both oxadiazole and triazole moieties enhances its versatility, making it a promising candidate for drug discovery and material science applications.

In recent years, researchers have focused on the synthetic pathways and biological activities of compounds like 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine. Its structural complexity allows for interactions with various biological targets, including enzymes and receptors. This has led to investigations into its potential as an antimicrobial, anti-inflammatory, or even anticancer agent. The compound's CAS No. 892773-57-8 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine typically involves multi-step reactions, including cyclization and coupling processes. Optimizing these methods is a hot topic in organic chemistry, as efficiency and yield are critical for scaling up production. Researchers are also exploring green chemistry approaches to reduce environmental impact, aligning with global sustainability trends.

From a commercial perspective, the demand for heterocyclic compounds like CAS No. 892773-57-8 is rising, driven by their applications in drug development and material engineering. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to pharmaceutical and research institutions. Its molecular weight, solubility, and stability are key parameters for potential buyers, making detailed technical data essential for marketing.

In the context of AI-driven drug discovery, 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine has been analyzed using computational models to predict its binding affinity and pharmacokinetic properties. Such studies highlight its potential as a lead compound for further optimization. The integration of machine learning and cheminformatics has accelerated the identification of novel applications, making it a focal point in modern research.

Safety and regulatory compliance are also critical when handling CAS No. 892773-57-8. While it is not classified as a hazardous material, proper laboratory practices and storage conditions must be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide guidelines for handling, emphasizing the importance of personal protective equipment (PPE) and ventilation.

Looking ahead, the future of 4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine lies in its adaptability to emerging technologies. Whether in nanotechnology, bioconjugation, or catalysis, its unique structure offers endless possibilities. As research continues, this compound is poised to play a pivotal role in advancing science and industry.